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1-Stearoyl-sn-glycerol: A Potential Biomarker in
Disease
An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
1-Stearoyl-sn-glycerol, also known as 1-monostearin or MG(18:0/0:0/0:0), is a

monoacylglycerol (MAG) consisting of a glycerol molecule esterified with the saturated fatty

acid, stearic acid, at the sn-1 position. As a product of lipid metabolism, its circulating levels can

reflect alterations in complex biological pathways. Emerging evidence suggests that 1-
Stearoyl-sn-glycerol may serve as a potential biomarker for various pathological conditions,

including cancer and metabolic diseases, warranting a closer examination of its roles in

disease etiology and its utility in clinical diagnostics and drug development.

The Role of 1-Stearoyl-sn-glycerol in Disease
Prostate Cancer
Metabolomic profiling studies have identified a significant association between serum levels of

1-Stearoyl-sn-glycerol and the risk of prostate cancer. A prospective, nested case-control

study within the Alpha-Tocopherol, Beta-Carotene Cancer Prevention Study cohort

demonstrated a statistically significant inverse association between circulating 1-Stearoyl-sn-
glycerol and prostate cancer risk.[1] Men with higher serum concentrations of this metabolite
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were found to be less likely to develop prostate cancer.[1] This association remained significant

even after correction for multiple comparisons and was observed for cases diagnosed up to 23

years after the initial blood collection, suggesting its potential as a long-term predictive

biomarker.[1] The magnitude of this inverse association did not significantly differ by disease

aggressiveness.[1]

Other Malignancies and Conditions
Dysregulation of lipid metabolism is a known hallmark of various cancers. While the most

robust data for 1-Stearoyl-sn-glycerol is in prostate cancer, related lipid metabolism pathways

are implicated elsewhere. For instance, a study on hepatocellular carcinoma subtypes found

markedly lower expression of 1-Stearoyl-sn-glycerol in tumor tissue compared to adjacent

normal tissue, suggesting that altered lipid catabolism is a feature of these tumors.[1]

Furthermore, 1-Stearoyl-sn-glycerol has been identified as a plasma metabolite that can be

used in the metabolomic analysis of coronary artery lesions (CAL), indicating its potential

relevance in cardiovascular and metabolic diseases.[2][3][4][5]

Quantitative Data Summary
The following tables summarize the key quantitative findings from the cited research.

Table 1: Association between Serum 1-Stearoyl-sn-glycerol and Prostate Cancer Risk

Metric Value Reference

Odds Ratio (OR) 0.34 [1]

95% Confidence Interval (CI) 0.20 – 0.58 [1]

p-value 6.3 × 10⁻⁵ [1]

Intraclass Correlation (ICC) 0.77 [1]

Data from a nested case-control study of male smokers.[1]

Signaling and Metabolic Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://www.benchchem.com/product/b134734?utm_src=pdf-body
https://www.benchchem.com/product/b134734?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://www.benchchem.com/product/b134734?utm_src=pdf-body
https://www.medchemexpress.com/1-stearoyl-sn-glycerol.html
https://www.medchemexpress.com/1-stearoyl-sn-glycerol.html?locale=ko-KR
https://www.medchemexpress.com/1-stearoyl-sn-glycerol.html?locale=de-DE
https://www.medchemexpress.com/1-stearoyl-sn-glycerol.html?locale=es-ES
https://www.benchchem.com/product/b134734?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4169990/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Stearoyl-sn-glycerol is an intermediate in lipid metabolism. Monoacylglycerols are typically

formed from the catabolism of triglycerides and can be further hydrolyzed by enzymes like

monoacylglycerol lipase (MAGL) into free fatty acids and glycerol.[1] The dysregulation of these

pathways can lead to altered levels of specific monoacylglycerols, reflecting changes in cellular

energy status and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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